1-(Azepan-1-yl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]ethanone
• InChI: InChI=1S/C20H23N5O2S/c1-27-16-8-6-15(7-9-16)20-22-21-17-10-11-18(23-25(17)20)28-14-19(26)24-12-4-2-3-5-13-24/h6-11H,2-5,12-14H2,1H3
• InChI Key: BTGRCEKDYGNUCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)N4CCCCCC4
• Molecular Formula: C20H23N5O2S
• Molecular Weight: 397.5 g/mol
• CAS No.: 852376-16-0

Description

1-(Azepan-1-yl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)ethanone is a heterocyclic compound featuring a triazolopyridazine core substituted with a 4-methoxyphenyl group at position 3 and a thioether-linked azepane moiety. This structure combines a rigid aromatic system with a flexible seven-membered azepane ring, which may enhance binding to protein targets while modulating pharmacokinetic properties such as solubility and metabolic stability. The compound’s design aligns with trends in medicinal chemistry, where triazolopyridazines are leveraged for their ability to engage in π-π stacking and hydrogen bonding in biological systems .

Comparison with Similar Compounds

AZD5153

• Structure: (3R)-4-[2-[4-[1-(3-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-4-piperidyl]phenoxy]ethyl]-1,3-dimethyl-piperazin-2-one
• Key Differences: Substitution at triazolopyridazine: 3-methoxy vs. 4-methoxyphenyl in the target compound. Linker: Phenoxyethyl-piperazine vs. thioether-azepane. Biological Activity: AZD5153 is a bivalent bromodomain and extraterminal (BET) inhibitor with nanomolar potency, highlighting the importance of triazolopyridazine in binding epigenetic reader domains .

1-(4-Morpholinyl)-2-[[3-(3-pyridinyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]thio]ethanone

• Structure : Morpholine replaces azepane; triazolopyridazine bears a 3-pyridinyl group.
• Key Differences :
  • Substitution at triazolopyridazine: 3-pyridinyl vs. 4-methoxyphenyl.
  • Physicochemical Properties : Molecular formula C₁₆H₁₆N₆O₂S (MW 356.4 g/mol) vs. the target compound’s larger structure (azepane contributes higher molecular weight). Morpholine may enhance solubility compared to azepane .

1-(4-Methoxyphenyl)-2-((3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl)thio)ethanone (12a)

• Structure : Triazole core instead of triazolopyridazine.
• Synthetic Route: Synthesized via thioether linkage formation, similar to the target compound .

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Solubility (µM)	Key Substituents
Target Compound	~425.5*	3.2 (estimated)	<50 (aqueous)	Azepane, 4-methoxyphenyl, thioether
AZD5153	569.7	4.8	10 (PBS)	Piperidine, 3-methoxy
1-(4-Morpholinyl)-... (from [3])	356.4	2.1	>100	Morpholine, 3-pyridinyl

*Estimated based on structural analogues.